7-(4-oxo-4-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)butyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one

• CAS RN: 688054-74-2
• Molecular Formula: C24H23F3N4O4S
• Molecular Weight: 520.53
• IUPAC Name: 7-[4-oxo-4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]butyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C24H23F3N4O4S/c25-24(26,27)15-3-1-4-16(11-15)29-7-9-30(10-8-29)21(32)5-2-6-31-22(33)17-12-19-20(35-14-34-19)13-18(17)28-23(31)36/h1,3-4,11-13H,2,5-10,14H2,(H,28,36)
• InChI Key: CJOZTYVXRAXVLC-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)CCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5
• solubility: not available

Description

The molecule is a complex organic compound with multiple functional groups. It contains a piperazine ring, which is a common feature in many pharmaceuticals, and a trifluoromethyl group, which can influence the molecule’s reactivity and interactions with biological targets.

Molecular Structure Analysis

The molecule’s structure includes a quinazolinone moiety, a piperazine ring, and a trifluoromethyl group. These groups could influence the molecule’s conformation, reactivity, and interactions with biological targets.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could influence the compound’s polarity and solubility.

Scientific Research Applications

Catalytic Protodeboronation

• .

Dipeptidyl Peptidase IV (DPP-IV) Inhibition

• Application : The compound (1) exhibits potent, orally active DPP-IV inhibition (IC₅₀ = 18 nM) with excellent selectivity over other proline-selective peptidases. .

Antimicrobial Evaluation

• Application : The compound’s derivatives have been synthesized and evaluated for antimicrobial activity. .

Cytotoxic Activity

• Application : A library of substituted derivatives, including this compound, was screened for in vitro cytotoxicity against various cell lines. .

Heterocyclic Synthesis

• Application : The compound can serve as a precursor for novel heterocyclic compounds. .

Hydroboration-Deboronation Strategy

• Application : The compound participates in a radical chain reaction for the formal hydrogenation of alkenes. .

Mechanism of Action

The mechanism of action would depend on the intended biological target of the molecule. Piperazine rings are often found in drugs that target G protein-coupled receptors, and the trifluoromethyl group can enhance binding affinity.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also involve exploring its potential uses in pharmaceuticals or other applications.